Cas no 1690532-57-0 (tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate
• CAS No: 1690532-57-0
• MF: C₁₇H₃₀BrNO₃
• MW: 376.329004764557
• CID: 6124000
• PubChem ID: 106204872
• Update Time: 2025-06-13

tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate
• 1690532-57-0
• EN300-1135749

• Inchi： 1S/C17H30BrNO3/c1-16(2,3)22-15(20)19-10-8-17(13-18,9-11-19)21-12-7-14-5-4-6-14/h14H,4-13H2,1-3H3
• InChI Key： OUNQSEXYTSCJII-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCCC1CCC1

Computed Properties

• Exact Mass: 375.14091g/mol
• Monoisotopic Mass: 375.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate (CAS No. 1690532-57-0)

The compound tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate (CAS No. 1690532-57-0) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a piperidine core modified with a bromomethyl group and a cyclobutylethoxy side chain, makes it a versatile building block for the development of novel bioactive molecules. Researchers and chemists frequently search for this compound due to its applications in drug discovery, especially in the synthesis of kinase inhibitors and GPCR-targeted therapeutics.

In recent years, the demand for tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate has surged, driven by advancements in small-molecule drug development and medicinal chemistry. Its CAS No. 1690532-57-0 is often queried in scientific databases, reflecting its growing importance in the field. The compound's bromomethyl moiety allows for further functionalization, enabling the creation of diverse derivatives with potential therapeutic benefits. This aligns with the current trend of fragment-based drug design, where modular compounds like this play a pivotal role.

From a synthetic perspective, tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate is valued for its stability and reactivity. The tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with a wide range of reaction conditions, while the cyclobutylethoxy substituent introduces steric and electronic effects that can fine-tune the properties of the final product. Such features are critical in modern structure-activity relationship (SAR) studies, where subtle modifications can significantly impact biological activity.

Another area of interest is the compound's role in peptidomimetics and bioisosteres, which are increasingly explored as alternatives to traditional peptide drugs. The piperidine scaffold, combined with the bromomethyl functionality, allows for the mimicry of peptide backbones while improving metabolic stability—a key challenge in drug development. This has led to its inclusion in libraries for high-throughput screening (HTS), where researchers seek to identify lead compounds for diseases like cancer and neurodegenerative disorders.

Environmental and regulatory considerations also play a role in the popularity of CAS No. 1690532-57-0. Unlike some halogenated compounds, this derivative is designed for controlled reactivity, minimizing unwanted byproducts. Its synthesis often adheres to green chemistry principles, such as atom economy and reduced waste, which resonate with the industry's shift toward sustainable practices. This aligns with frequent searches for eco-friendly synthetic intermediates and green solvents in chemical research.

In conclusion, tert-butyl 4-(bromomethyl)-4-(2-cyclobutylethoxy)piperidine-1-carboxylate (CAS No. 1690532-57-0) represents a critical tool for chemists tackling challenges in drug design and material science. Its multifaceted applications, from kinase inhibitor development to peptidomimetic engineering, underscore its value in contemporary research. As the scientific community continues to explore its potential, this compound will likely remain a focal point in innovative synthetic strategies.